Cas no 683250-09-1 (methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate)

• Product Name: methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate
• CAS No: 683250-09-1
• MF: C₂₀H₁₃N₃O₄S
• MW: 391.399923086166
• CID: 5970652
• PubChem ID: 6287681
• Update Time: 2025-06-14

methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate
• methyl 4-[(Z)-2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]ethenyl]benzoate
• methyl 4-[(E)-2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]ethenyl]benzoate
• Benzoic acid, 4-[2-cyano-2-[4-(3-nitrophenyl)-2-thiazolyl]ethenyl]-, methyl ester
• AKOS002857419
• methyl 4-[(1E)-2-cyano-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]benzoate
• (E)-methyl 4-(2-cyano-2-(4-(3-nitrophenyl)thiazol-2-yl)vinyl)benzoate
• 683250-09-1
• AB00673298-01
• F1110-0019

• Inchi： 1S/C20H13N3O4S/c1-27-20(24)14-7-5-13(6-8-14)9-16(11-21)19-22-18(12-28-19)15-3-2-4-17(10-15)23(25)26/h2-10,12H,1H3
• InChI Key： FNZGORHAWQRVGG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C=C(C#N)C2=NC(C3=CC=CC([N+]([O-])=O)=C3)=CS2)C=C1

Computed Properties

• Exact Mass: 391.06267708g/mol
• Monoisotopic Mass: 391.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 615.6±65.0 °C(Predicted)
• pka: -1.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate

Comprehensive Analysis of Methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate (CAS No. 683250-09-1)

Methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate (CAS No. 683250-09-1) is a specialized organic compound with a unique molecular structure that combines a cyano group, a nitrophenyl moiety, and a thiazole ring. This compound has garnered significant attention in the field of medicinal chemistry and materials science due to its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its photophysical properties and biological activity, which make it a promising candidate for further study.

The compound's structural complexity and functional diversity contribute to its versatility in various applications. For instance, the presence of the nitrophenyl group enhances its electron-withdrawing capabilities, which is crucial for designing organic semiconductors and photovoltaic materials. Additionally, the thiazole ring is known for its role in bioactive molecules, making this compound a potential lead in the development of new pharmaceutical agents.

Recent studies have highlighted the growing demand for high-performance materials and innovative drug candidates, which aligns with the properties of Methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate. The compound's synthetic accessibility and modifiable structure further enhance its appeal to researchers. In the context of green chemistry, efforts are being made to optimize its synthesis to reduce environmental impact while maintaining high yields and purity.

One of the most frequently searched questions related to this compound is: "What are the potential applications of Methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate in drug development?" Preliminary research suggests that its thiazole and nitrophenyl components may interact with biological targets, such as enzymes or receptors, making it a candidate for anti-inflammatory or antimicrobial therapies. However, extensive in vitro and in vivo studies are required to validate these hypotheses.

Another area of interest is the compound's potential role in optoelectronic devices. With the rise of flexible electronics and organic light-emitting diodes (OLEDs), researchers are exploring how its electron-deficient nature can be harnessed to improve device performance. The cyano group, in particular, is known to enhance charge transport properties, which is critical for energy-efficient technologies.

In summary, Methyl 4-(1E)-2-cyano-2-4-(3-nitrophenyl)-1,3-thiazol-2-yleth-1-en-1-ylbenzoate (CAS No. 683250-09-1) represents a fascinating intersection of chemistry, materials science, and pharmacology. Its multifunctional design and broad applicability make it a subject of ongoing research, with the potential to address some of the most pressing challenges in modern science and technology.